Cas no 2228245-75-6 (2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid)

• Product Name: 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid
• CAS No: 2228245-75-6
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5978421
• PubChem ID: 165844136
• Update Time: 2025-11-07

2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid
• 2228245-75-6
• EN300-1783886

• Inchi： 1S/C6H8N2O2S/c1-6(2,5(9)10)4-3-11-8-7-4/h3H,1-2H3,(H,9,10)
• InChI Key： SPWCMLVVOXHLHQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)(C)C)N=N1

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid

Comprehensive Overview of 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid (CAS No. 2228245-75-6)

The compound 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid (CAS No. 2228245-75-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its distinctive thiadiazole ring coupled with a propanoic acid moiety makes it a versatile intermediate for synthesizing various derivatives with potential applications. Researchers are particularly interested in its role as a bioactive scaffold, given the increasing demand for novel compounds in drug discovery and crop protection.

In recent years, the search for heterocyclic compounds like 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid has surged due to their pharmacological properties. The thiadiazole ring, a key feature of this molecule, is known for its antibacterial, antifungal, and anti-inflammatory activities, aligning with current trends in combating antimicrobial resistance (AMR). This compound’s potential as a lead structure for developing new therapeutic agents is a hot topic in biomedical research.

From an agrochemical perspective, 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid is being explored for its utility in pesticide formulation. The thiadiazole moiety is often associated with plant growth regulation and pest control, addressing global concerns about sustainable agriculture and food security. Its compatibility with green chemistry principles further enhances its appeal, as industries shift toward eco-friendly solutions.

The synthesis and structure-activity relationship (SAR) studies of 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid are also pivotal. Chemists are investigating its derivatization potential to optimize properties like solubility, stability, and bioavailability. Such efforts are critical for advancing precision medicine and targeted drug delivery systems, which dominate contemporary pharmaceutical research.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid, ensuring its purity and quality for research applications. The compound’s spectral data and crystallographic properties are frequently discussed in scientific literature, reflecting its relevance in molecular design.

In the context of intellectual property, patents involving 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid highlight its commercial potential. Companies are investing in patent landscaping to identify opportunities for innovation, particularly in small-molecule therapeutics and crop science. This aligns with the growing emphasis on R&D investment in life sciences.

As the scientific community continues to explore 2-methyl-2-(1,2,3-thiadiazol-4-yl)propanoic acid, its role in interdisciplinary research becomes increasingly evident. Whether in drug development, agricultural chemistry, or material engineering, this compound exemplifies the convergence of innovation and practical application. Future studies will likely focus on scaling up its synthesis and evaluating its efficacy in real-world scenarios.